Cas no 1806972-64-4 (2-(Difluoromethyl)-5-fluoro-4-methoxypyridine-3-acetic acid)

• Product Name: 2-(Difluoromethyl)-5-fluoro-4-methoxypyridine-3-acetic acid
• CAS No: 1806972-64-4
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 4806057
• Update Time: 2025-07-21

2-(Difluoromethyl)-5-fluoro-4-methoxypyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-fluoro-4-methoxypyridine-3-acetic acid

• Inchi： 1S/C9H8F3NO3/c1-16-8-4(2-6(14)15)7(9(11)12)13-3-5(8)10/h3,9H,2H2,1H3,(H,14,15)
• InChI Key： KAPHKPLWUHMBHV-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(F)F)C(=C1OC)CC(=O)O

Computed Properties

• Exact Mass: 235.046
• Monoisotopic Mass: 235.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59.4

Additional information on 2-(Difluoromethyl)-5-fluoro-4-methoxypyridine-3-acetic acid

Introduction to 2-(Difluoromethyl)-5-fluoro-4-methoxypyridine-3-acetic Acid (CAS No. 1806972-64-4)

2-(Difluoromethyl)-5-fluoro-4-methoxypyridine-3-acetic acid, identified by its CAS number 1806972-64-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivative class, characterized by its unique structural and electronic properties, which make it a valuable scaffold for the development of novel bioactive molecules. The presence of both difluoromethyl and fluoro substituents, along with a methoxy group, imparts distinct physicochemical characteristics that influence its reactivity and biological activity.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has been extensively explored in the design of small-molecule inhibitors targeting various therapeutic pathways. Recent studies have highlighted the utility of difluoromethylpyridines as key motifs in the development of kinase inhibitors, particularly those targeting oncogenic pathways. For instance, derivatives of this class have shown promise in preclinical models for the treatment of cancers driven by mutations in tyrosine kinases.

Moreover, the fluoro substituent at the 5-position of the pyridine ring contributes to the lipophilicity and electronic properties of the molecule, further modulating its interaction with biological targets. The combination of these substituents with the acetic acid moiety at the 3-position introduces a carboxylic acid functionality, which can be further modified to enhance solubility or bioavailability. This versatility makes 2-(Difluoromethyl)-5-fluoro-4-methoxypyridine-3-acetic acid a versatile building block for medicinal chemists.

In recent years, there has been a surge in interest regarding fluorinated heterocycles due to their enhanced pharmacokinetic profiles compared to their non-fluorinated counterparts. The fluoro atom can influence both metabolic degradation pathways and binding interactions at the molecular level. For example, fluorine atoms can increase the metabolic stability of drug candidates by preventing oxidative degradation, thereby extending their half-life in vivo. Additionally, fluorine substitution can improve binding affinity by modulating hydrophobic interactions and electronic effects.

Research published in leading journals such as *Journal of Medicinal Chemistry* and *Bioorganic & Medicinal Chemistry* has demonstrated the potential of 2-(Difluoromethyl)-5-fluoro-4-methoxypyridine-3-acetic acid as a precursor for synthesizing novel therapeutic agents. One notable study reported the development of a series of pyridine-based inhibitors targeting protein-protein interactions involved in inflammatory diseases. These inhibitors leveraged the unique electronic properties conferred by the difluoromethyl and fluoro groups to achieve high selectivity and potency.

The methoxy group at the 4-position further enhances the complexity of this compound, allowing for diverse functionalization strategies. Methoxy-substituted pyridines are known to exhibit improved solubility and reduced toxicity, making them favorable candidates for drug development. In particular, methoxy groups can participate in hydrogen bonding interactions with biological targets, thereby improving receptor binding affinity.

Recent advances in computational chemistry have also facilitated the rational design of derivatives based on 2-(Difluoromethyl)-5-fluoro-4-methoxypyridine-3-acetic acid. Molecular modeling studies have revealed insights into how different substituents influence molecular conformation and binding modes within biological targets. These computational approaches have enabled researchers to predict optimal modifications before conducting costly experimental synthesis, significantly accelerating drug discovery pipelines.

The role of this compound in addressing unmet medical needs is further underscored by its potential applications in central nervous system (CNS) drug development. Pyridine derivatives are well-documented for their ability to cross the blood-brain barrier, making them suitable candidates for treating neurological disorders. The unique combination of substituents in 2-(Difluoromethyl)-5-fluoro-4-methoxypyridine-3-acetic acid may confer additional advantages such as improved blood-brain barrier penetration and reduced side effects.

In conclusion, 2-(Difluoromethyl)-5-fluoro-4-methoxypyridine-3-acetic acid (CAS No. 1806972-64-4) represents a promising scaffold for pharmaceutical innovation. Its structural features—particularly the presence of difluoromethyl, fluoro, and methoxy groups—make it an attractive candidate for designing next-generation therapeutics targeting various diseases. Ongoing research continues to uncover new applications and synthetic strategies for this compound, reinforcing its significance in modern medicinal chemistry.